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molecular formula C8H8O4 B043329 5-Acetoxymethyl-2-furaldehyde CAS No. 10551-58-3

5-Acetoxymethyl-2-furaldehyde

Cat. No. B043329
CAS RN: 10551-58-3
M. Wt: 168.15 g/mol
InChI Key: QAVITTVTXPZTSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05405865

Procedure details

10.05 ml of acetyl chloride were added at 5° C. to a solution of 16.2 g of 5-hydroxymethyl-2-furancarboxaldehyde and 200 ml of methylene chloride and 11.4 ml of pyridine and 50 ml of methylene chloride were then added. The reaction mixture was stirred for 3 hours at 20° C. and the reaction mixture was treated with an aqueous sodium dihydrogenphosphate solution and extracted with methylene chloride. The extract was dried and concentrated to obtain 19.35 g of the desired product after chromatography on silica by eluting with a hexane/ethyl acetate (7/3) mixture.
Name
acetyl chloride
Quantity
10.05 mL
Type
reactant
Reaction Step One
Name
5-hydroxymethyl-2-furancarboxaldehyde
Quantity
16.2 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
50 mL
Type
solvent
Reaction Step One
Name
pyridine
Quantity
11.4 mL
Type
solvent
Reaction Step One
Name
methylene chloride
Quantity
200 mL
Type
solvent
Reaction Step One
Name
sodium dihydrogenphosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[C:1](Cl)(=[O:3])[CH3:2].[OH:5][CH2:6][C:7]1[O:11][C:10]([CH:12]=[O:13])=[CH:9][CH:8]=1.P([O-])(O)(O)=O.[Na+]>C(Cl)Cl.N1C=CC=CC=1>[C:1]([O:5][CH2:6][C:7]1[O:11][C:10]([CH:12]=[O:13])=[CH:9][CH:8]=1)(=[O:3])[CH3:2] |f:2.3|

Inputs

Step One
Name
acetyl chloride
Quantity
10.05 mL
Type
reactant
Smiles
C(C)(=O)Cl
Name
5-hydroxymethyl-2-furancarboxaldehyde
Quantity
16.2 g
Type
reactant
Smiles
OCC1=CC=C(O1)C=O
Name
methylene chloride
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl
Name
pyridine
Quantity
11.4 mL
Type
solvent
Smiles
N1=CC=CC=C1
Name
methylene chloride
Quantity
200 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
sodium dihydrogenphosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)(O)(O)[O-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 3 hours at 20° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were then added
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride
CUSTOM
Type
CUSTOM
Details
The extract was dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 3 h
Name
desired product
Type
product
Smiles
C(C)(=O)OCC1=CC=C(O1)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 19.35 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.